Cas no 6543-20-0 (Tris(4-biphenylyl)amine)

Tris(4-biphenylyl)amine structure
Tris(4-biphenylyl)amine structure
Product Name:Tris(4-biphenylyl)amine
CAS No:6543-20-0
MF:C36H27N
MW:473.606289148331
MDL:MFCD30470498
CID:399266
PubChem ID:354334018
Update Time:2025-04-19

Tris(4-biphenylyl)amine Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-amine, N,N-bis([1,1'-biphenyl]-4-yl)-
    • Tris(4-biphenylyl)amine
    • Tris(4-biphenylyl)amine (purified by sublimation)
    • 4-phenyl-N,N-bis(4-phenylphenyl)aniline
    • Tris-biphenyl-4-yl-amine
    • [1,1'-Biphenyl]-4-amine,N,N-bis([1,1'-biphenyl]-4-yl)
    • Tribiphenylamin
    • Tri-p-biphenylyl-amin
    • Tris-(p-biphenylyl)-amin
    • Tris-<p-phenyl-phenyl>-amin
    • Tris-p-diphenylyl-amin
    • Tri([1,1'-biphenyl]-4-yl)amine
    • Tri(biphenyl-4-yl)amine
    • Tris(biphenyl-4-yl)amine
    • T3327
    • N,N-Di([1,1'-biphenyl]-4-yl)[1,1'-biphenyl]-4-amine
    • T3778
    • doi:10.14272/RORPOZIIMCFMFH-UHFFFAOYSA-N.1
    • 10.14272/RORPOZIIMCFMFH-UHFFFAOYSA-N.1
    • YSZC1971
    • AKOS030533494
    • SCHEMBL804835
    • MFCD30470498
    • tris(p-biphenyl)amine
    • T72784
    • AS-57987
    • DTXSID60593741
    • 6543-20-0
    • N,N-bis({[1,1'-biphenyl]-4-yl})-[1,1'-biphenyl]-4-amine
    • RORPOZIIMCFMFH-UHFFFAOYSA-N
    • MDL: MFCD30470498
    • Inchi: 1S/C36H27N/c1-4-10-28(11-5-1)31-16-22-34(23-17-31)37(35-24-18-32(19-25-35)29-12-6-2-7-13-29)36-26-20-33(21-27-36)30-14-8-3-9-15-30/h1-27H
    • InChI Key: RORPOZIIMCFMFH-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(C2C=CC=CC=2)=CC=1)(C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 473.21400
  • Monoisotopic Mass: 473.214349865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2
  • XLogP3: 10

Experimental Properties

  • PSA: 3.24000
  • LogP: 10.15740

Tris(4-biphenylyl)amine Security Information

Tris(4-biphenylyl)amine Pricemore >>

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abcr
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Tris(4-biphenylyl)amine Production Method

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